2-(3-Amino-5-methyl-2-pyrazolin-1-yl)pyridine

• CAS No.: 85964-19-8
• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: 3-methyl-2-pyridin-2-yl-3,4-dihydropyrazol-5-amine
• InChI: InChI=1S/C9H12N4/c1-7-6-8(10)12-13(7)9-4-2-3-5-11-9/h2-5,7H,6H2,1H3,(H2,10,12)
• InChI Key: CXSZQVKNWNZACV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=NN1C2=CC=CC=N2)N

Description

2-(3-Amino-5-methyl-2-pyrazolin-1-yl)pyridine is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 0.3 g. amount of sodium metal is dissolved in 100 ml. of absolute ethanol, then 5.45 g. of 2-hydrazinopyridine is added, followed by 3.35 g. of crotononitrile (mixture of cis or trans isomers). The reaction mixture is refluxed for 3 hours, then the solvent is removed in vacuo. Water is added and the solid is collected by filtration. The solid is recrystallized from dichloromethane-hexane, then acetone-hexane to give 3.1 g. of the product of the Example as yellow crystals, m.p. 154°-157° C.